N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)ethanesulfonamide

• IUPAC Name: N-[[1-[(2-methylsulfanylphenyl)methyl]piperidin-4-yl]methyl]ethanesulfonamide
• InChI: InChI=1S/C16H26N2O2S2/c1-3-22(19,20)17-12-14-8-10-18(11-9-14)13-15-6-4-5-7-16(15)21-2/h4-7,14,17H,3,8-13H2,1-2H3
• InChI Key: VJULNOWQDYORGG-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NCC1CCN(CC1)CC2=CC=CC=C2SC
• Molecular Formula: C16H26N2O2S2
• Molecular Weight: 342.5 g/mol

Description

“N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)ethanesulfonamide” is a chemical compound with the molecular formula C16H26N2O2S2 and a molecular weight of 342.52. It is a derivative of piperidine, a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction.

Scientific Research Applications

Synthesis and Structural Characterization

N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)ethanesulfonamide and its derivatives have been studied for their synthesis and structural characterization. One notable application is in the development of CCR5 antagonists, which are small molecular compounds that can be used in HIV-1 infection prevention (Cheng De-ju, 2015). Additionally, these compounds are characterized using techniques like NMR, MS, IR, which provides insights into their potential as candidate compounds for drug development.

Bioactive Properties

Several studies have focused on the bioactive properties of derivatives of this compound. For example, sulfonamides bearing the piperidine nucleus have been synthesized and shown to exhibit promising activities against enzymes like acetylcholinesterase and butyrylcholinesterase, suggesting their potential in medical applications (H. Khalid, 2012).

Antimicrobial Activity

The antimicrobial activity of derivatives of this compound has been explored, with some synthesized compounds showing significant activity against various strains of microbes. This highlights their potential in developing new antimicrobial agents (N. Desai, Atul H. Makwana, R. Senta, 2016).

Corrosion Inhibition

One intriguing application is in the field of corrosion inhibition. Piperidine derivatives, including those related to this compound, have been investigated for their efficacy in preventing iron corrosion. This is achieved through molecular dynamics simulations and quantum chemical calculations, providing insights into their adsorption behaviors and inhibition properties (S. Kaya et al., 2016).

Future Directions

Piperidine derivatives are a significant area of research in the pharmaceutical industry, with more than 7000 piperidine-related papers published in the last five years. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Therefore, “N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)ethanesulfonamide” and its derivatives may be a potential area of future research.